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Compound of Interest

Compound Name: Dysprosium-165
CAS No.: 13967-64-1
Cat. No.: B1208800
Get Quote
& J

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the quality control procedures
for Dysprosium-165 (1%>°Dy) radiopharmaceuticals. The following protocols are designed to
ensure the safety, efficacy, and quality of 195Dy preparations intended for clinical and research
applications, such as radiation synovectomy.

Overview of Quality Control Procedures

The quality control of 1*>Dy radiopharmaceuticals involves a series of tests to confirm their
identity, purity, and suitability for administration. These tests are categorized into radionuclide,
radiochemical, physicochemical, and biological assessments. It is crucial that all procedures
are performed in compliance with institutional, national, and international regulations governing
radiopharmaceuticals.

Radionuclide Identification
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Principle

Radionuclide identification of 1>Dy is performed to confirm the identity and purity of the
radionuclide. This is achieved by measuring its characteristic gamma-ray emissions and
confirming its half-life. 15Dy decays by beta emission to Holmium-165 (1¢>Ho) and has a
physical half-life of approximately 2.334 hours.

Experimental Protocol: Gamma-Ray Spectroscopy

Obijective: To identify 185Dy by its characteristic gamma-ray energies.

Materials:

e High-Purity Germanium (HPGe) or Sodium lodide (Nal(Tl)) gamma spectrometer

» Calibrated radioactive sources for energy and efficiency calibration (e.g., 13’Cs, ¢°Co)
e Lead shielding

o Sample of 1%>Dy radiopharmaceutical in a suitable counting vial

Procedure:

o System Calibration: Perform energy and efficiency calibration of the gamma spectrometer
according to the manufacturer's instructions using standard sources.

o Background Measurement: Acquire a background spectrum for a time sufficient to identify
and quantify background radiation.

» Sample Measurement: Place the 155Dy sample in the detector shield and acquire a gamma-
ray spectrum. The acquisition time should be sufficient to obtain statistically significant
counts in the photopeaks of interest.

o Data Analysis:

o Identify the energies of the prominent photopeaks in the sample spectrum.
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o Compare the observed photopeak energies with the known gamma-ray energies of 165Dy
(e.g., 94.7 keV, 279.8 keV, 361.6 keV, etc.).

o Identify and quantify any radionuclide impurities by their characteristic gamma emissions.

Experimental Protocol: Half-Life Determination

Objective: To confirm the identity of 155Dy by measuring its half-life.

Materials:

Dose calibrator or gamma counter

Sample of 165Dy radiopharmaceutical

Timing device

Graphing software

Procedure:

Place the 165Dy sample in the dose calibrator or gamma counter and record the initial activity
or count rate.

o Record the activity or count rate at regular intervals (e.g., every 30 minutes) for a period of at
least three half-lives (approximately 7 hours).

o Correct the measured activities for background radiation.
e Plot the natural logarithm of the net activity (In(A)) versus time.

o Perform a linear regression of the data. The slope of the line will be equal to the negative of
the decay constant (A).

Calculate the half-life (T1/2) using the formula: T1/2 = -0.693 / slope.

Data Presentation: Radionuclide Identification
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Parameter

Method

Acceptance Criteria

Radionuclide Identity

Gamma-Ray Spectroscopy

The gamma-ray spectrum
must show prominent
photopeaks corresponding to

the known energies of 16>Dy.

Radionuclide Purity

Gamma-Ray Spectroscopy

The contribution of any
radionuclide impurity to the
total activity must be within

specified limits (e.g., < 0.1%).

Half-Life

Decay Measurement

The measured half-life should
be within +5% of the
established value for 16>Dy

(approximately 2.334 hours).

Diagram: Radionuclide Identification Workflow

Gamma-Ray Spectroscopy

Analyze Spectrum ]
(Energies & Impurities)

Compare to 15°Dy
Reference Data

A

No Match & @

Half-Life Measurement

»| Compare to 15Dy

| Calculate Half-Life

"7| Reference Half-Life

Match >

End: Radionuclide Identified

Pass

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved.

4/11

Tech Support


https://www.benchchem.com/product/b1208800/docs?utm_src=pdf-body-img#application-notes-and-protocols-quality-control-of-dysprosium-165-radiopharmaceuticals
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208800?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Caption: Workflow for the identification and purity assessment of the Dysprosium-165
radionuclide.

Radiochemical Purity
Principle

Radiochemical purity is the proportion of the total radioactivity in the desired chemical form. For
165Dy radiopharmaceuticals, such as 163Dy-ferric hydroxide macroaggregates (FHMA), the
primary radiochemical impurity is expected to be unbound, soluble 1%>Dy. Thin-layer
chromatography (TLC) is a common method for determining radiochemical purity.

Experimental Protocol: Thin-Layer Chromatography
(TLC)

Obijective: To determine the radiochemical purity of the 165Dy radiopharmaceutical.
Materials:

e Thin-layer chromatography plates (e.qg., silica gel or ITLC-SG)

e Developing chamber

» Mobile phase (solvent system) - Note: The optimal mobile phase will depend on the specific
formulation and must be validated. A common approach for particulate radiopharmaceuticals
is to use a solvent that mobilizes the unbound radionuclide while the particulate form
remains at the origin. For 1%>Dy-FHMA, a polar solvent like saline or a buffered solution is a
logical starting point for validation.

o Radiochromatogram scanner or a system for cutting the TLC strip and counting the
segments in a gamma counter.

Procedure:

o Plate Preparation: Mark an origin line approximately 1-2 cm from the bottom of the TLC plate
and a solvent front line near the top.
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e Spotting: Carefully apply a small spot (1-2 L) of the 1%>Dy radiopharmaceutical onto the
origin line.

o Development: Place the TLC plate in the developing chamber containing the mobile phase,
ensuring the origin spot is above the solvent level. Allow the solvent to ascend to the solvent
front line.

e Drying: Remove the plate from the chamber and allow it to dry completely.
e Analysis:

o Scanner: Scan the plate with a radiochromatogram scanner to obtain a profile of the
radioactivity distribution.

o Cutting and Counting: Alternatively, cut the TLC strip into two segments: one at the origin
(containing the 1*>Dy-FHMA) and one for the remainder of the strip (containing any soluble
165Dy that has migrated). Measure the radioactivity of each segment in a gamma counter.

e Calculation: Calculate the radiochemical purity (RCP) as follows: RCP (%) = (Activity at the
origin / Total activity on the strip) x 100

Data Presentation: Radiochemical Purity

Parameter Method Acceptance Criteria

> 95% of the total radioactivity

, should be in the form of 165Dy-
) ] ) Thin-Layer Chromatography ) ]
Radiochemical Purity (TLO) ferric hydroxide
macroaggregates (i.e., at the

origin).

Diagram: Radiochemical Purity Testing Workflow
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Caption: Workflow for determining the radiochemical purity of Dysprosium-165
radiopharmaceuticals using TLC.

Physicochemical Properties
Principle

The physicochemical properties of a 1¢>Dy radiopharmaceutical, including its appearance, pH,
and for particulate formulations, the particle size, are critical for its safety and efficacy.

Experimental Protocols

4.2.1. Visual Inspection

Objective: To inspect the radiopharmaceutical for clarity, color, and the presence of particulate
matter.

Procedure: Visually inspect the vial containing the 1Dy radiopharmaceutical against a black
and a white background. For 1¢>Dy-FHMA, it should appear as a uniform suspension.

4.2.2. pH Measurement
Objective: To ensure the pH of the preparation is within a physiologically acceptable range.

Procedure: Using a calibrated pH meter, measure the pH of a small aliquot of the 165Dy
radiopharmaceutical.

4.2.3. Particle Size Analysis (for 16>Dy-FHMA)
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Objective: To determine the size distribution of the macroaggregates.

Procedure: Use a light microscope with a calibrated eyepiece graticule or a particle size
analyzer to determine the size range of the particles. A significant portion of the particles should
fall within the desired range to ensure retention in the joint space and minimize leakage.

ion: Physicochemical :

Parameter Method Acceptance Criteria

Uniform suspension, free of

Appearance Visual Inspection )
foreign matter.
Within a physiologically
acceptable range (typically 5.0
pH pH Meter P .g (typically
- 8.5, to be validated for the
specific formulation).
) ) Microscopy/Particle Size Majority of particles should be
Particle Size o
Analyzer within the 1-10 um range.[1]

Sterility and Pyrogen Testing
Principle

Radiopharmaceuticals intended for parenteral administration must be sterile (free of viable
microorganisms) and apyrogenic (not causing a febrile response).

Experimental Protocol: Sterility Testing (Membrane
Filtration)

Objective: To detect the presence of viable microorganisms.
Procedure:

o Aseptically filter a representative sample of the 195Dy radiopharmaceutical through a 0.45 pm
membrane filter.
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» Aseptically transfer the filter to appropriate culture media (e.g., Fluid Thioglycollate Medium
for bacteria and Soybean-Casein Digest Medium for fungi).

 Incubate the media at the appropriate temperatures (e.g., 30-35°C for FTM and 20-25°C for
SCDM) for a specified period (typically 14 days).

 Visually inspect the media for any signs of microbial growth (turbidity).

Experimental Protocol: Bacterial Endotoxin Testing (LAL
Test)

Objective: To detect or quantify bacterial endotoxins.
Procedure:

o Perform the Limulus Amebocyte Lysate (LAL) test using the gel-clot, turbidimetric, or
chromogenic method according to the manufacturer's instructions and USP <85>,

e The test involves mixing the sample with the LAL reagent and incubating under specified
conditions.

e The formation of a gel, an increase in turbidity, or a color change indicates the presence of

endotoxins.
Parameter Method Acceptance Criteria
N Membrane Filtration/Direct No evidence of microbial
Sterility )
Inoculation growth.
Below the established limit
] (e.g., < 175 Endotoxin Units
] ) Limulus Amebocyte Lysate )

Bacterial Endotoxins (EU)/V, where V is the

(LAL) Test i
maximum recommended dose

in mL).

Diagram: Biological Quality Control Workflow
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Caption: Workflow for the sterility and bacterial endotoxin testing of Dysprosium-165
radiopharmaceuticals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Application Notes and Protocols: Quality Control of
Dysprosium-165 Radiopharmaceuticals]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1208800/docs#application-notes-and-protocols-
quality-control-of-dysprosium-165-radiopharmaceuticals]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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